Cas no 2111-53-7 (6-Octenoic acid,3,7-dimethyl-, (3S)-)
2111-53-7 structure
6-Octenoic acid,3,7-dimethyl-, (3S)- Properties
Names and Identifiers
-
- 6-Octenoic acid,3,7-dimethyl-, (3S)-
- (S)-(-)-3,7-Dimethyl-6-octenoicacid
- (S)-(-)-Citronellic Acid
- (S)-(?)-Citronellic acid
- (-)-(S)-citronellic acid
- (-)-citronellic acid
- (S)-(-)-3,7-Dimethyloct-6-enoic Acid
- (S)-(+)-citronellic acid
- (S)-3,7-dimethyloct-6-enoic acid
- 364428_ALDRICH
- AC1OE5SG
- CTK4E5904
- FT-0634039
- CHEBI:144575
- (s)-citronellic acid
- (S)-3,7-dimethyl-6-octenoic acid
- (S)-(-)-Citronellic acid, 98%
- GJWSUKYXUMVMGX-VIFPVBQESA-N
- (s)-(-)-3,7-dimethyl-oct-6-enoic acid
- (3S)-3,7-dimethyloct-6-enoic acid
- (S)-(-)-3,7-Dimethyl-6-octenoic acid
- 6-Octenoic acid, 3,7-dimethyl-, (3S)-
- (3S)-3,7-dimethyl-6-octenoic acid
- 2111-53-7
- SCHEMBL714852
- MFCD00134278
- (3S)-3, 7-dimethyloct-6-enoic acid
- J-013855
- (S)-(-)-3,7-Dimethyl-6-octenoate
- (-)-Citronellate
- +Expand
-
- MFCD00134278
- GJWSUKYXUMVMGX-VIFPVBQESA-N
- InChI=1S/C10H18O2/c1-8(2)5-4-6-9(3)7-10(11)12/h5,9H,4,6-7H2,1-3H3,(H,11,12)/t9-/m0/s1
- CC(=CCC[C@H](C)CC(=O)O)C
Computed Properties
- 170.13074
- 1
- 2
- 5
- 170.130679813g/mol
- 12
- 167
- 0
- 1
- 0
- 0
- 0
- 1
- 3
- nothing
- 0
- 37.3Ų
Experimental Properties
- 2.84360
- 37.3
- n20/D 1.453(lit.)
- 115-120 °C/0.4 mmHg(lit.)
- Fahrenheit: >235.4 ° f
Celsius: >113 ° c - Not determined
- Stable. Combustible. Incompatible with strong oxidizing agents.
- Not determined
- [α]25/D −8°, neat
- 0.926 g/mL at 25 °C(lit.)
6-Octenoic acid,3,7-dimethyl-, (3S)- Price
6-Octenoic acid,3,7-dimethyl-, (3S)- Related Literature
-
Christina Rest,Ramesh Kandanelli,Gustavo Fernández Chem. Soc. Rev. 2015 44 2543
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David H. Grayson Nat. Prod. Rep. 1998 15 439
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Cameron C. Lee,Christophe Grenier,E. W. Meijer,Albertus P. H. J. Schenning Chem. Soc. Rev. 2009 38 671
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Lucie ?ehová,Martin Dra?ínsky,Ullrich Jahn Org. Biomol. Chem. 2016 14 9612
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5. Sterospecificity of pig kidney and pea seedling diamino oxidases on 2-mehtyl-1,4-diaminobutaneEnzo Santaniello,Ada Manzocchi,Pier Antonio Biondi,Camilio Secchi,Tatijana Simonic J. Chem. Soc. Chem. Commun. 1984 803
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6. Synthetic studies on the ophiobolane sesterterpenes: construction of an optically pure, advanced tricyclic intermediate for the synthesis of ceroplasteric acidJames H. Rigby,Timothy McGuire,Chrisantha Senanayake,Kishan Khemani J. Chem. Soc. Perkin Trans. 1 1994 3449
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Majid M. Heravi,Vahideh Zadsirjan,Behnaz Farajpour RSC Adv. 2016 6 30498
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8. Asymmetric conjugate addition to unsaturated chiral amido alcohols using Grignard reagents co-ordinated with tertiary amines or DBU. Preparation of optically active 3-substituted carboxylic acids and (S)-(–)-citronellolKenso Soai,Hideaki Machida,Noriko Yokota J. Chem. Soc. Perkin Trans. 1 1987 1909
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Elizabeth A. Ilardi,Craig E. Stivala,Armen Zakarian Chem. Soc. Rev. 2009 38 3133
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Pranjal K. Baruah,Suman Khan RSC Adv. 2013 3 21202
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